molecular formula C11H11NO2 B8800008 1-(3-hydroxy-1-methyl-1H-indol-2-yl)ethanone

1-(3-hydroxy-1-methyl-1H-indol-2-yl)ethanone

Cat. No.: B8800008
M. Wt: 189.21 g/mol
InChI Key: SCANRIWJROTDDZ-UHFFFAOYSA-N
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Description

1-(3-hydroxy-1-methyl-1H-indol-2-yl)ethanone is a useful research compound. Its molecular formula is C11H11NO2 and its molecular weight is 189.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H11NO2

Molecular Weight

189.21 g/mol

IUPAC Name

1-(3-hydroxy-1-methylindol-2-yl)ethanone

InChI

InChI=1S/C11H11NO2/c1-7(13)10-11(14)8-5-3-4-6-9(8)12(10)2/h3-6,14H,1-2H3

InChI Key

SCANRIWJROTDDZ-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C1=C(C2=CC=CC=C2N1C)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 17.0g (0.0637 mole) 1-(3-hydroxy-1-methyl-1H-indol-2-yl)-2-(methylsulfonyl) ethanone, 21.0g (0.32 mole) zinc dust, 40ml glacial acetic acid and 80ml ab. ethanol was stirred vigorously and heated at 45°-50° for 1 hour. After stirring an additional hour at room temperature, the mixture was filtered through diatomaceous earth and the filter cake washed several times with fresh ethanol. The combined filtrates were condensed to 150ml and 50ml of hot water was added. Cooling yielded a green solid which was filtered, washed with cold water and recrystallized from 70% aqueous methanol to yield green needles of mpt. 119°-121°.
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1-(3-hydroxy-1-methyl-1H-indol-2-yl)-2-(methylsulfonyl) ethanone
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